Cas no 68201-79-6 (1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate)
68201-79-6 structure
Product Name:1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
CAS No:68201-79-6
MF:C44H82O4
MW:675.119494915009
CID:1726123
PubChem ID:20838425
Update Time:2025-04-21
1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate Chemical and Physical Properties
Names and Identifiers
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- 1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
- [2,4-dimethyl-3-[(Z)-octadec-9-enoyl]oxypentan-2-yl] (E)-nonadec-10-enoate
- Bis[(Z)-9-octadecenoic acid]2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl ester
- DTXSID001140493
- VSIQFKJGKNBEFA-SXAUZNKPSA-N
- 68201-79-6
- (Z)-2,2,4-Trimethylpentane-1,3-diyl dioleate
- 1,1a(2)-[2,2-Dimethyl-1-(1-methylethyl)-1,3-propanediyl] di-(9Z)-9-octadecenoate
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- Inchi: 1S/C44H82O4/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41(45)47-39-44(5,6)43(40(3)4)48-42(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h21-24,40,43H,7-20,25-39H2,1-6H3/b23-21-,24-22-
- InChI Key: VSIQFKJGKNBEFA-SXAUZNKPSA-N
- SMILES: O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(C(C)C)C(C)(C)COC(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 674.62166
- Monoisotopic Mass: 674.62131109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 48
- Rotatable Bond Count: 37
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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